Cas no 881668-93-5 (5-methoxyquinolin-3-amine)

• Product Name: 5-methoxyquinolin-3-amine
• CAS No: 881668-93-5
• Molecular Formula: C₁₀H₁₀N₂O
• Molecular Weight: 174.1992
• MDL: MFCD19689868
• CID: 1016050
• PubChem ID: 59507743

5-methoxyquinolin-3-amine Properties

Names and Identifiers

• 5-methoxyquinolin-3-amine
• 3-amino-5-methoxyquinoline
• CS-0326127
• SB68477
• AS-41416
• AKOS025146680
• DTXSID20732210
• SCHEMBL2815588
• AMY26298
• MFCD19689868
• 3-Quinolinamine, 5-methoxy-
• 881668-93-5
• A850599
• 5-Methoxy-3-quinolinamine
• MRYAIYLNPHLPAY-UHFFFAOYSA-N
• DB-331081

• MDL： MFCD19689868
• InChIKey： MRYAIYLNPHLPAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O/c1-13-10-4-2-3-9-8(10)5-7(11)6-12-9/h2-6H,11H2,1H3
• SMILES： COC1=CC=CC2=C1C=C(C=N2)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.079312947g/mol
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų